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Compound of Interest

Compound Name: N-Hydroxymethyl succinimide

Cat. No.: B1213305 Get Quote

For Researchers, Scientists, and Drug Development Professionals

N-Hydroxymethyl succinimide is a chemical compound of interest in various scientific fields,

particularly in organic synthesis and medicinal chemistry. This guide provides a comprehensive

overview of its properties, synthesis, and potential applications, with a focus on data relevant to

research and drug development.

Core Properties of N-Hydroxymethyl Succinimide
N-Hydroxymethyl succinimide, with the CAS number 5146-68-9, is a derivative of

succinimide.[1] Its structure features a succinimide ring with a hydroxymethyl group attached to

the nitrogen atom. This functional group is key to its reactivity and utility in chemical synthesis.

Physicochemical Properties
A summary of the known physicochemical properties of N-Hydroxymethyl succinimide is

presented in the table below. It is typically a white to off-white crystalline solid and exhibits

solubility in polar solvents such as water and alcohols.
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Property Value Reference

IUPAC Name
1-(hydroxymethyl)-2,5-

pyrrolidinedione

CAS Number 5146-68-9

Chemical Formula C₅H₇NO₃ [1]

Molecular Weight 129.11 g/mol [1]

Melting Point 66 °C

Boiling Point 362.2 °C [1]

Physical Form Solid [2]

Density 1.41 g/cm³ [2]

Synthesis of N-Hydroxymethyl Succinimide
While a detailed, step-by-step experimental protocol for the synthesis of N-Hydroxymethyl
succinimide is not readily available in the provided search results, the general synthesis of N-

substituted succinimides can be described. This typically involves the reaction of succinic

anhydride with an appropriate amine, in this case, aminomethanol. The reaction likely proceeds

through the formation of a succinamic acid intermediate, followed by cyclization to form the

succinimide ring.

A visual representation of a potential synthesis workflow is provided below.
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General Synthesis of N-substituted Succinimides

Succinic Anhydride

Succinamic Acid Intermediate

+

Aminomethanol

N-Hydroxymethyl Succinimide

Cyclization
(e.g., heat)

Click to download full resolution via product page

A potential synthetic route to N-Hydroxymethyl succinimide.

Reactivity and Applications in Drug Development
The hydroxymethyl group on the succinimide ring imparts reactivity that makes N-
Hydroxymethyl succinimide a useful reagent in organic synthesis. It can serve as a building

block for the preparation of various derivatives and for the modification of biomolecules.

Potential as a Linker in Bioconjugation
The succinimide motif is a well-established component of linkers used in the development of

antibody-drug conjugates (ADCs). These linkers connect a cytotoxic drug to a monoclonal

antibody, enabling targeted delivery to cancer cells. While specific examples of N-
Hydroxymethyl succinimide being used as a linker in ADCs were not found in the search

results, its structure suggests potential in this area. The hydroxyl group could be further

functionalized to attach to a drug molecule, while the succinimide ring could potentially react

with amino acid residues on the antibody, such as lysine.[3][4]
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The general reaction of N-hydroxysuccinimide (NHS) esters with primary amines, like the side

chain of lysine, is a common method for protein modification.[5] This reaction forms a stable

amide bond. It is plausible that N-Hydroxymethyl succinimide could be activated and utilized

in a similar manner.

Potential Bioconjugation Reaction

Activated N-Hydroxymethyl
Succinimide Derivative

Antibody-Drug Conjugate

+

Antibody (with Lysine residue)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to N-Hydroxymethyl
Succinimide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1213305#what-are-the-properties-of-n-
hydroxymethyl-succinimide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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